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Ganoderic Acid B: A Bioactive Triterpenoid from
Reishi Mushroom

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Ganoderic acid B is a prominent member of the highly oxygenated lanostane-type triterpenoids
isolated from the revered medicinal mushroom, Ganoderma lucidum (Reishi).[1][2] This guide
provides a comprehensive overview of Ganoderic acid B, focusing on its chemical properties,
biosynthesis, and significant bioactive potential. It delves into the molecular mechanisms
underlying its anticancer, anti-inflammatory, and hepatoprotective effects, supported by
gquantitative data and detailed experimental protocols. Furthermore, this document presents
visual representations of key signaling pathways and experimental workflows to facilitate a
deeper understanding of its therapeutic promise.

Introduction

For centuries, Ganoderma lucidum has been a cornerstone of traditional medicine in East Asia,
valued for its purported health benefits.[2][3] Modern scientific investigation has identified
triterpenoids, particularly Ganoderic acids, as key contributors to its pharmacological activities.
[3][4] Among these, Ganoderic acid B (GAB) has emerged as a compound of significant
interest due to its diverse biological activities.[1][2] This guide aims to consolidate the current
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scientific knowledge on GAB, offering a technical resource for professionals in the fields of
natural product chemistry, pharmacology, and drug development.

Chemical Profile and Biosynthesis

Ganoderic acid B is a tetracyclic triterpenoid with the chemical formula C30H4407.[5][6] Its
structure is characterized by a lanostane skeleton, a feature common to Ganoderic acids.[1][2]

Chemical Structure of Ganoderic Acid B
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

